Methyltetrazine as a small live-cell compatible bioorthogonal handle for imaging enzyme activities in situ†

RSC Chemical Biology Pub Date: 2022-09-13 DOI: 10.1039/D2CB00120A

Abstract

Bioorthogonal chemistry combines well with activity-based protein profiling, as it allows for the introduction of detection tags without significantly influencing the physiochemical and biological functions of the probe. In this work, we introduced methyltetrazinylalanine (MeTz-Ala), a close mimic of phenylalanine, into a dipeptide fluoromethylketone cysteine protease inhibitor. Following covalent and irreversible inhibition, the tetrazine allows vizualisation of the captured cathepsin activity by means of inverse electron demand Diels Alder ligation in cell lysates and live cells, demonstrating that tetrazines can be used as live cell compatible, minimal bioorthogonal tags in activity-based protein profiling.

Graphical abstract: Methyltetrazine as a small live-cell compatible bioorthogonal handle for imaging enzyme activities in situ
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